Ethyltrichlorosilane
Ethyltrichlorosilane
Ethyltrichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 57°F. Boiling point 211.1°F (99.5°C). Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.
Brand Name:
Vulcanchem
CAS No.:
115-21-9
VCID:
VC0093397
InChI:
InChI=1S/C2H5Cl3Si/c1-2-6(3,4)5/h2H2,1H3
SMILES:
CC[Si](Cl)(Cl)Cl
Molecular Formula:
C2H5Cl3Si
Molecular Weight:
163.5 g/mol
Ethyltrichlorosilane
CAS No.: 115-21-9
Main Products
VCID: VC0093397
Molecular Formula: C2H5Cl3Si
Molecular Weight: 163.5 g/mol
CAS No. | 115-21-9 |
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Product Name | Ethyltrichlorosilane |
Molecular Formula | C2H5Cl3Si |
Molecular Weight | 163.5 g/mol |
IUPAC Name | trichloro(ethyl)silane |
Standard InChI | InChI=1S/C2H5Cl3Si/c1-2-6(3,4)5/h2H2,1H3 |
Standard InChIKey | ZOYFEXPFPVDYIS-UHFFFAOYSA-N |
SMILES | CC[Si](Cl)(Cl)Cl |
Canonical SMILES | CC[Si](Cl)(Cl)Cl |
Boiling Point | 208 °F at 760 mm Hg (EPA, 1998) 100.5 °C |
Colorform | Liquid COLORLESS LIQUID |
Density | 1.2381 at 68 °F (EPA, 1998) 1.2373 g/cu cm at 20 °C |
Flash Point | 72 °F (EPA, 1998) 72 °F (22 °C) (Open cup) 57 °F (Closed cup) |
Melting Point | -158 °F (EPA, 1998) -105.6 °C |
Physical Description | Ethyltrichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 57°F. Boiling point 211.1°F (99.5°C). Vapor and liquid may cause burns. Denser than water. Vapors heavier than air. Liquid |
Description | Ethyltrichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 57°F. Boiling point 211.1°F (99.5°C). Vapor and liquid may cause burns. Denser than water. Vapors heavier than air. |
Solubility | Soluble in carbon tetrachloride SOL IN BENZENE, ETHER, HEPTANE, PERCHLOROETHYLENE |
Vapor Density | 5.6 (EPA, 1998) (Relative to Air) 5.6 (Air = 1) |
Vapor Pressure | 47.18 mmHg 47.2 mm Hg at 25 deg |
PubChem Compound | 8260 |
Last Modified | Nov 11 2021 |
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